Cas no 1261899-28-8 (3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid
• CAS No: 1261899-28-8
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD17536495
• CID: 2762143
• PubChem ID: 53211757
• Update Time: 2025-06-19

3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012097987
• 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid, 95%
• 3-FLUORO-4-(2-METHOXY-5-METHYLPHENYL)BENZOIC ACID
• MFCD17536495
• 2-Fluoro-2'-methoxy-5'-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20681456
• 1261899-28-8
• 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid

• MDL： MFCD17536495
• Inchi： 1S/C15H13FO3/c1-9-3-6-14(19-2)12(7-9)11-5-4-10(15(17)18)8-13(11)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： LSDPVJYYTAZUOT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid

Introduction to 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid (CAS No. 1261899-28-8)

3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid, identified by the CAS number 1261899-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine atom at the 3-position and a dimethoxy-methylphenyl group at the 4-position. The presence of these functional groups imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural configuration of 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid is meticulously designed to enhance its biological activity. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in optimizing the compound's pharmacokinetic profile. Additionally, the methoxy and methyl substituents on the aromatic ring contribute to its solubility and interaction with biological targets. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid has emerged as a promising intermediate in this endeavor. Its benzoic acid core is a well-established motif in drug design, with numerous examples of benzoic acid derivatives exhibiting desirable pharmacological properties. The specific modifications introduced in this compound have been strategically employed to enhance its interaction with biological receptors, leading to potential applications in various therapeutic areas.

One of the most compelling aspects of 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid is its potential as a precursor for the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated that modifications at the 3-position and 4-position can significantly influence the compound's ability to interact with specific enzymes and receptors. This flexibility makes it an invaluable tool for medicinal chemists seeking to optimize drug candidates.

The pharmaceutical industry has shown particular interest in compounds that exhibit anti-inflammatory, analgesic, and antioxidant properties. 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid has been investigated for its potential role in these therapeutic contexts. Preliminary studies suggest that it may modulate key inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to scavenge reactive oxygen species has positioned it as a candidate for antioxidant therapy. These findings underscore its significance in addressing chronic inflammatory diseases.

Advances in computational chemistry have further accelerated the exploration of 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid. Molecular modeling techniques have been employed to predict its binding interactions with target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts, leading to the identification of lead compounds with improved pharmacological profiles. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, and 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid exemplifies this approach.

The synthesis of 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid presents unique challenges due to the complexity of its structure. However, advancements in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of its aromatic core. Additionally, protective group strategies have been employed to ensure regioselective functionalization at multiple sites. These synthetic advancements have not only facilitated access to this compound but also paved the way for exploring related derivatives.

In conclusion, 3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid (CAS No. 1261899-28-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising biological activities, make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly vital role in addressing unmet medical needs. The ongoing exploration of its pharmacological potential holds great promise for future therapeutic interventions.